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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089

An In-depth Technical Guide to Ethyl 2-(2-
bromophenyl)acetate

This guide provides a comprehensive overview of Ethyl 2-(2-bromophenyl)acetate, a key
intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in
drug development and other fields of chemical research. This document outlines the
compound's chemical properties, a detailed synthesis protocol, and its primary applications.

Physicochemical Properties

Ethyl 2-(2-bromophenyl)acetate is a substituted benzene derivative with the chemical formula
C10H11BrO2.[1][2] Its molecular structure consists of a phenyl ring substituted with a bromine
atom at the ortho position, and an ethyl acetate group.

Table 1: Physicochemical Data for Ethyl 2-(2-bromophenyl)acetate
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Property Value

Molecular Formula C10H11BrO2

Molecular Weight 243.10 g/mol [1][3]

CAS Number 2178-24-7[1][2][3][4]

Appearance White powder[2]

Purity >98%[4]

SMILES CCOC(=0)CC1=CC=CC=C1Br[1]

InChl Key MZQXAVZPEZUJIJ-UHFFFAOYSA-N[4]

Synthesis of Ethyl 2-(2-bromophenyl)acetate

A common method for the synthesis of Ethyl 2-(2-bromophenyl)acetate is the Fischer
esterification of 2-bromophenylacetic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol:

A general method for the synthesis involves dissolving 3 grams (13.8 mmol) of o-
bromophenylacetic acid in 10 mL of ethanol.[1] The solution is then cooled to 0°C.[1] While
stirring, 1.6 mL (22 mmol) of thionyl chloride is added dropwise.[1] After the addition is
complete, the reaction mixture is gradually heated to 50°C and maintained at this temperature
overnight.[1]

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed by evaporation under reduced pressure.[1] The resulting residue is mixed with ethyl
acetate and purified by filtration through a 6-gram column of basic alumina.[1] The filtrate is
then concentrated under reduced pressure to yield Ethyl 2-(2-bromophenyl)acetate.[1] This
method has a reported yield of 89%.[1]
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Reaction Conditions
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Synthesis workflow for Ethyl 2-(2-bromophenyl)acetate.

Applications

Ethyl 2-(2-bromophenyl)acetate is primarily utilized as a versatile building block in organic
synthesis.[2][5] Its utility stems from the presence of multiple reactive sites that allow for a
variety of chemical transformations. It serves as a precursor for the synthesis of more complex
molecules, making it a valuable intermediate in the development of new compounds in the
pharmaceutical and chemical industries. It is considered a useful research chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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